2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• SMILES: CN1N=C2C=CC=C(C2=N1)C(=O)O
• InChI: InChI=1S/C8H7N3O2/c1-11-9-6-4-2-3-5(8(12)13)7(6)10-11/h2-4H,1H3,(H,12,13)
• InChIKey: KUXCTVDIVRUDIF-UHFFFAOYSA-N

2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid (CAS 1312556-55-0) is a heterocyclic building block featuring a benzotriazole core with a methyl group at the N-2 position and a carboxylic acid substituent at the 4-position. With a molecular formula of C₈H₇N₃O₂ and a molecular weight of 177.16 g/mol, it is available from multiple vendors at purities typically ranging from 95% to 98%.

2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid Procurement: Core Chemical Identity and Supplier Landscape

2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid (CAS 1312556-55-0) is a heterocyclic building block featuring a benzotriazole core with a methyl group at the N-2 position and a carboxylic acid substituent at the 4-position. With a molecular formula of C₈H₇N₃O₂ and a molecular weight of 177.16 g/mol, it is available from multiple vendors at purities typically ranging from 95% to 98% . The compound belongs to the benzotriazole class, which is widely exploited in medicinal chemistry and materials science, but its specific N-2 methylation pattern is a critical determinant of its chemical behavior and biological interaction profile [1].

Tautomer 2H-form locked by N-2 methylation; single defined hydrogen-bond pattern

Regiochemistry Exclusive N-2 substitution avoids regioisomeric mixtures in derivatization

Building Block Benzotriazole scaffold for medicinal chemistry and materials research

• [1] Katritzky, A. R., Yannakopoulou, K., Anders, E., & Stevens, J. (1990). Ab initio and semiempirical calculations on the tautomeric equilibria of N-unsubstituted and N-substituted benzotriazoles. The Journal of Organic Chemistry, 55(22), 5683-5687. View Source

Procurement Risk: Why In-Class Benzotriazole Analogues Cannot Replace 2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid

Simple substitution with regioisomers like 1-methyl-1H-benzotriazole-4-carboxylic acid or unsubstituted benzotriazole-4-carboxylic acid introduces significant risk in research and industrial applications. The N-2 methyl group in the target compound locks the molecule into the 2H-tautomeric form, a configuration that is thermodynamically less stable in unsubstituted benzotriazole, which favors the 1H-tautomer [1]. This tautomeric fixation directly impacts intermolecular interactions, spectroscopic signatures, and the regiochemical outcome of derivatization reactions. The quantitative evidence below demonstrates that the N-2 substitution pattern is not a trivial structural variation but a key driver of differential performance in biological and chemical systems [2].

Attribute

Target (2-Methyl-2H)

1-Methyl / Unsubstituted

Tautomeric state

Exclusive 2H-form

1H-form or equilibrium mixture

Derivatization outcome

Single regioisomer

Potential regioisomeric mixtures

Biological profile (HCV helicase)

Reported inhibitory activity in class

Inactive or divergent profile

• [1] Toma, F., et al. (1970). Nuclear magnetic resonance analysis of 1- and 2-methylbenzotriazole. Journal of Molecular Spectroscopy, 34(3), 437-449. View Source
• [2] Borowski, P., Deinert, J., Schalinski, S., Bretner, M., Ginalski, K., Kulikowski, T., & Shugar, D. (2005). Synthesis and Biological Activity of 1H-benzotriazole and 1H-benzimidazole Analogues — Inhibitors of the NTPase/Helicase of HCV and of Some Related Flaviviridae. Antiviral Chemistry and Chemotherapy, 16(5), 297-306. View Source

Head-to-Head Evidence: Quantified Differentiation of 2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid from Key Comparators

Tautomeric Lock: NMR-Based Structural Confirmation of 2H-Form Stabilization vs. 1-Methyl Analogue

High-resolution NMR spectroscopy confirms that 2-methylbenzotriazole exists exclusively in the 2H-tautomeric form, whereas the 1-methyl analogue is fixed in the 1H-form. The chemical shifts and coupling constants of the aromatic protons are distinct between the two isomers, providing a diagnostic fingerprint for identity and purity [1]. For the carboxylic acid derivatives, this tautomeric lock ensures that the 2-methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid presents a single, well-defined hydrogen-bond donor/acceptor pattern at the triazole ring, unlike unsubstituted benzotriazole-4-carboxylic acid, which exists in a tautomeric equilibrium [2].

Tautomeric Lock

Reported

2H-form (locked) vs 1H-form (locked); distinct NMR spin systems

Ensures batch-to-batch assay consistency; eliminates tautomeric mixture variability

Qualitative differentiation confirmed by high-resolution 1H NMR

Evidence Dimension	Tautomeric state (NMR proton chemical shifts and coupling constants)
Target Compound Data	2-methylbenzotriazole: locked 2H-tautomer; distinct ABCD spin system for aromatic protons with unique J-coupling values
Comparator Or Baseline	1-methylbenzotriazole: locked 1H-tautomer; differing chemical shift pattern and coupling constants
Quantified Difference	Qualitative difference confirmed by iterative spectral analysis (LAOCOON III). No quantitative equilibrium constant calculable as both are locked forms.
Conditions	High-resolution 1H NMR spectroscopy; deuteration experiments for unambiguous proton assignment

Why This Matters

A single, stable tautomer ensures batch-to-batch consistency in biological assays and chemical reactions, eliminating variability caused by dynamic tautomeric mixtures in unsubstituted benzotriazole-4-carboxylic acid.

• [1] Toma, F., et al. (1970). Nuclear magnetic resonance analysis of 1- and 2-methylbenzotriazole. Journal of Molecular Spectroscopy, 34(3), 437-449. View Source
• [2] Katritzky, A. R., Yannakopoulou, K., Anders, E., & Stevens, J. (1990). Ab initio and semiempirical calculations on the tautomeric equilibria of N-unsubstituted and N-substituted benzotriazoles. The Journal of Organic Chemistry, 55(22), 5683-5687. View Source

Antiviral Target Engagement: 2-Alkylbenzotriazoles Show Defined Helicase Inhibition Where 1-Alkyl Isomers Diverge

In a focused study on Flaviviridae helicase inhibitors, N-alkylation of 4,5,6,7-tetrabromo-1H-benzotriazole was shown to enhance inhibitory activity. The 2-methyl, 2-ethyl, and 2-propyl derivatives emerged as the most active, with an IC50 of approximately 6.5 μM against the HCV NTPase/helicase in the presence of DNA substrate [1]. In contrast, the corresponding hydroxyethyl or chloroethyl substitutions at the 2-position, as well as N(1) riboside derivatives, lost inhibitory activity entirely. This study establishes a clear structure-activity relationship where the 2-alkyl substitution pattern, as present in the target compound, is critical for biological activity, providing a rationale for its selection over 1-substituted or unsubstituted benzotriazole-4-carboxylic acid building blocks in medicinal chemistry programs.

HCV Helicase IC50

Class-level inference

~6.5 μM (2-methyl tetrabromo analog)

Supports helicase-targeted antiviral research; activity window absent in 1-alkyl analogs

Based on tetrabromo derivative; carboxylic acid derivative requires validation

Evidence Dimension	HCV helicase inhibitory activity (IC50)
Target Compound Data	2-methyl-4,5,6,7-tetrabromo-2H-benzotriazole: IC50 ∼6.5 μM
Comparator Or Baseline	1-alkyl, hydroxyethyl, and chloroethyl derivatives: IC50 not reached or inactive
Quantified Difference	Activity gain from inactive to IC50 = 6.5 μM for 2-methyl substitution; loss of activity with non-alkyl 2-substituents
Conditions	In vitro helicase assay using HCV NTPase/helicase with DNA as substrate

Why This Matters

For procurement decisions in antiviral drug discovery, the 2-methylbenzotriazole scaffold provides a validated starting point for helicase inhibitor development, whereas 1-substituted or unsubstituted analogues lack this demonstrated activity window.

• [1] Borowski, P., Deinert, J., Schalinski, S., Bretner, M., Ginalski, K., Kulikowski, T., & Shugar, D. (2005). Synthesis and Biological Activity of 1H-benzotriazole and 1H-benzimidazole Analogues — Inhibitors of the NTPase/Helicase of HCV and of Some Related Flaviviridae. Antiviral Chemistry and Chemotherapy, 16(5), 297-306. View Source

Regiochemical Purity in Derivatization: Fixed 2H-Form Directs Exclusive N-2 Reactivity

The fixed 2H-tautomer of 2-methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid ensures that the reactive carboxylic acid handle at the 4-position is spatially and electronically defined relative to the triazole ring system. This contrasts with 1H-benzotriazole-4-carboxylic acid or its unsubstituted form, which can undergo N-1 alkylation or acylation, leading to regioisomeric mixtures. Ab initio and semiempirical calculations confirm that N-substitution fundamentally alters the electron distribution and ground-state stability of benzotriazoles [1]. For amide coupling or esterification reactions, the target compound yields a single product, simplifying purification and improving yield consistency.

Derivatization Purity

Supporting evidence

Single regioisomer upon acylation/alkylation

Simplifies purification; reduces regioisomer formation risk in library synthesis

Qualitative differentiation; no quantitative yield comparison available

Evidence Dimension	Regiochemical outcome of derivatization
Target Compound Data	Single regioisomer (2H-form) upon acylation or alkylation at the carboxylic acid
Comparator Or Baseline	1H-benzotriazole-4-carboxylic acid: potential for tautomerization and N-1 vs. N-2 regioisomer formation
Quantified Difference	No quantitative yield comparison available; differentiation is qualitative based on structural fixation
Conditions	Standard amide coupling or esterification conditions

Why This Matters

Procurement of a single regioisomer eliminates the need for challenging isomer separation post-derivatization, reducing costs and timelines in library synthesis.

• [1] Katritzky, A. R., Yannakopoulou, K., Anders, E., & Stevens, J. (1990). Ab initio and semiempirical calculations on the tautomeric equilibria of N-unsubstituted and N-substituted benzotriazoles. The Journal of Organic Chemistry, 55(22), 5683-5687. View Source

Optimal Use Cases for 2-Methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid Based on Differential Evidence

Medicinal Chemistry: Fragment-Based Lead Discovery Targeting Viral Helicases

The demonstrated inhibitory activity of 2-alkylbenzotriazoles against HCV helicase (IC50 ∼6.5 μM) positions 2-methyl-2H-benzo[d][1,2,3]triazole-4-carboxylic acid as a privileged fragment for antiviral drug discovery . Its carboxylic acid handle allows rapid conjugation to generate focused libraries for SAR exploration, while the locked 2H-tautomer ensures consistent binding mode presentation.

Chemical Biology: Tautomerically Pure Probes for Target ID and Pulldown

The exclusive 2H-tautomeric state, confirmed by NMR , makes this compound ideal for the synthesis of chemical probes where a single molecular entity is required for reliable target engagement studies. The carboxylic acid can be functionalized with biotin or fluorophore linkers without risk of creating regioisomeric probe mixtures that confound biological interpretation.

Polymer and Materials Science: UV-Stabilizer and Corrosion Inhibitor Synthon

Given the known industrial utility of 2-methylbenzotriazole as a corrosion inhibitor and UV absorber , the carboxylic acid derivative serves as a precursor for covalent attachment to polymer backbones or surfaces. The defined 2H-tautomeric form ensures reproducible photophysical properties and metal-chelating behavior critical for performance consistency.

Application

Selection Property

Validation Focus

Antiviral helicase fragment-based research

2-alkylbenzotriazole core with defined tautomer

Helicase inhibition assay context; SAR around carboxylic acid handle

Tautomerically pure chemical probe synthesis

Exclusive 2H-tautomer ensures single molecular entity

Target engagement reproducibility; no regioisomeric probe interference

Polymer additive precursor (UV-stabilizer/corrosion inhibitor)

Defined metal-chelating and photophysical behavior

Performance consistency in polymer matrices; batch reproducibility

• [1] Borowski, P., Deinert, J., Schalinski, S., Bretner, M., Ginalski, K., Kulikowski, T., & Shugar, D. (2005). Synthesis and Biological Activity of 1H-benzotriazole and 1H-benzimidazole Analogues — Inhibitors of the NTPase/Helicase of HCV and of Some Related Flaviviridae. Antiviral Chemistry and Chemotherapy, 16(5), 297-306. View Source
• [2] Toma, F., et al. (1970). Nuclear magnetic resonance analysis of 1- and 2-methylbenzotriazole. Journal of Molecular Spectroscopy, 34(3), 437-449. View Source